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Compound of Interest

Compound Name: 11-Dodecyn-1-ol

Cat. No.: B095355

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 11-Dodecyn-1-ol (CAS No. 18202-10-3). Due to the limited availability of
specific toxicological data for this compound, this guide extrapolates information from its
structural features—a long-chain alcohol and a terminal alkyne—to provide a thorough
assessment of its potential hazards and recommended safety protocols.

Chemical and Physical Properties

11-Dodecyn-1-ol is a C12 alcohol containing a terminal alkyne functional group. Its physical
and chemical properties are summarized below.
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Property Value Source
Molecular Formula C12H220 ChemicalBook][1]
Molecular Weight 182.3 g/mol ChemicalBook[1]
CAS Number 18202-10-3 ChemicalBook][1]
Appearance Liquid Alfa Chemistry[2]
Boiling Point 262.624 °C at 760 mmHg Alfa Chemistry[2]
Flash Point 213.483 °C Alfa Chemistry
Density 0.877 g/cm3 Alfa Chemistry
XLogP3 4.6 PubChem

Hazard Identification and GHS Classification
While a specific GHS classification for 11-Dodecyn-1-ol is not readily available, an
assessment of its functional groups suggests the following potential hazards.

Potential Hazards:

o Skin and Eye Irritation: As with many long-chain alcohols, 11-Dodecyn-1-ol may cause skin
and eye irritation upon contact.

o Flammability: The compound is a combustible liquid and should be kept away from open
flames and high temperatures.

» Reactivity of the Terminal Alkyne: The terminal alkyne group presents specific chemical
hazards:

o Formation of Explosive Acetylides: Terminal alkynes can react with certain metals,
particularly copper, silver, and mercury, to form highly unstable and potentially explosive
acetylide salts.

o Acidic Proton: The terminal proton on the alkyne is weakly acidic and can be deprotonated
by strong bases.
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A definitive GHS classification is not available in the consulted safety data sheets.

Handling and Storage Precautions

Adherence to proper handling and storage protocols is critical to ensure safety when working
with 11-Dodecyn-1-ol.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

o Emergency eyewash stations and safety showers must be readily accessible.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection:

o Wear chemically resistant gloves (e.g., nitrile or neoprene). Gloves should be inspected
before use.

o Alab coat or other protective clothing should be worn to prevent skin contact.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol
formation, a respirator with an appropriate organic vapor cartridge should be used.

Safe Handling Practices

» Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapors or mists.

Use non-sparking tools to prevent ignition.

Prevent the buildup of electrostatic charge.

Keep away from incompatible materials, including strong oxidizing agents and heavy metals.
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Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated place.
» Store away from sources of ignition.

o Ensure containers are properly labeled.

Emergency Procedures

First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of clean water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

o Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may spread the
fire.

» Specific Hazards: Vapors may be heavier than air and can travel to a source of ignition and
flash back.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures
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» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment. Ensure adequate ventilation. Remove all sources of ignition.

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.

o Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
sand or vermiculite. Collect the absorbed material into a suitable, labeled container for

disposal.

Experimental Protocols and Workflows

While specific experimental protocols for 11-Dodecyn-1-ol are not detailed in the safety data
sheets, the following workflows provide a logical framework for safe handling and emergency

response.
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General Handling Workflow for 11-Dodecyn-1-ol
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Caption: General Handling Workflow for 11-Dodecyn-1-ol
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Emergency Response Workflow for 11-Dodecyn-1-ol Spill
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Caption: Emergency Response Workflow for a Spill
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Disposal Considerations

Waste material should be disposed of in accordance with local, state, and federal regulations. It
is recommended to use a licensed chemical disposal company. Do not allow the material to
enter the sewer system.

Conclusion

While specific toxicity data for 11-Dodecyn-1-ol is limited, a thorough evaluation of its chemical
structure indicates that it should be handled with care. The primary concerns are its potential
for skin and eye irritation, its combustible nature, and the reactivity of the terminal alkyne group.
By adhering to the handling, storage, and emergency procedures outlined in this guide,
researchers can minimize the risks associated with the use of this compound. A
comprehensive, substance-specific risk assessment should always be conducted before
commencing any new experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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